Cas no 65094-22-6 (1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane)

• Product Name: 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane
• CAS No: 65094-22-6
• MF: C₅H₁₀BrF₂O₃P
• MW: 267.005669116974
• MDL: MFCD00069118
• CID: 58276
• PubChem ID: 24865745
• Update Time: 2025-10-29

1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane Chemical and Physical Properties

Names and Identifiers

• Diethyl (bromodifluoromethyl)phosphonate
• Bromodifluoromethyl diethyl phosphonate~Diethyl bromodifluoromethanephosphonate
• Bromodifluoromethyl diethylphosphonate
• 1-[[bromo(difluoro)methyl]-ethoxyphosphoryl]oxyethane
• Diethyl bromodifluoromethanephosphonate
• Diethyl Bromodifluoromethylphosphonate
• (Bromodifluoromethyl)phosphonic acid diethyl ester
• 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane
• CHEMBL5181377
• PB43217
• 1-[(bromo-difluoromethyl)-ethoxyphosphoryl]oxyethane
• Diethyl (bromodifluoromethyl)phosphonate, 96%
• MFCD00069118
• AMY7126
• FT-0600930
• DTXSID40215398
• A834968
• C5H10BrF2O3P
• 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane;Diethyl (Bromodifluoromethyl)phosphonate
• diethyl[bromo(difluoro)methyl]phosphonate
• AS-63912
• 65094-22-6
• (bromo-difluoro-methyl)-phosphonic acid diethyl ester
• BCP32222
• diethyl [bromo(difluoro)methyl]phosphonate
• SY025698
• diethyl(bromodifluoromethyl)phosphonate
• Diethyl bromodifluoromethanephosphonate;Bromodifluoromethyl diethyl phosphonate
• Phosphonic acid, (bromodifluoromethyl)-, diethyl ester
• CS-W007406
• AKOS005762910
• J-520302
• SCHEMBL263167
• 1-BUTANEPHOSPHONICACID
• EN300-79518
• D3071
• P-(Bromodifluoromethyl)phosphonic Acid Diethyl Ester; (Bromodifluoromethyl)phosphonic Acid Diethyl Ester;
• STL557756
• DB-254442
• BBL103946
• DTXCID40137889
• 671-628-6
• FD30094

• MDL： MFCD00069118
• Inchi： 1S/C5H10BrF2O3P/c1-3-10-12(9,11-4-2)5(6,7)8/h3-4H2,1-2H3
• InChI Key： QRADKVYIJIAENZ-UHFFFAOYSA-N
• SMILES： BrC(F)(F)P(=O)(OCC)OCC
• BRN： 1944045

Computed Properties

• Exact Mass: 265.95200
• Monoisotopic Mass: 265.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.503 g/mL at 25 °C(lit.)
• Boiling Point: 102°C/16mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.417(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 45.34000
• LogP: 3.19770
• Solubility: Insoluble in water

1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：3278
• WGK Germany：3
• Hazard Category Code： R21/22: harmful by skin contact and careless swallowing.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Packing Group：III
• Risk Phrases：R21/22; R36/38
• Packing Group：III
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• PackingGroup：III
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane

1-[[Bromo(Difluoro)methyl]-ethoxy-phosphoryl]oxyethane: A Comprehensive Overview

The compound with CAS No. 65094-22-6, commonly referred to as 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane, is a highly specialized organic phosphorus compound. This compound is notable for its unique structure, which combines a bromine atom, difluoromethyl group, and ethoxyphosphoryl group. The molecule's structure is represented as CH2BrCF2-O-P(O)(OCH2CH3)2, where the central phosphorus atom is bonded to two oxygen atoms, one ethoxy group, and one oxyethane group. This configuration imparts the compound with distinctive chemical properties that make it valuable in various applications.

Recent studies have highlighted the potential of 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane in the field of organophosphorus chemistry. Researchers have explored its role as an intermediate in the synthesis of more complex phosphorus-containing molecules. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel pesticides and herbicides. The compound's reactivity is attributed to the electron-withdrawing effects of the difluoromethyl and bromine substituents, which enhance the electrophilic character of the phosphorus center.

In addition to its synthetic applications, 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane has been studied for its potential in catalytic processes. Recent findings suggest that this compound can act as a catalyst in certain phosphorylation reactions, particularly those involving alcohols and phenols. Its ability to facilitate these reactions under mild conditions has made it a subject of interest in green chemistry initiatives.

The synthesis of 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane typically involves multi-step processes that require precise control over reaction conditions. One common method involves the reaction of bromodifluoromethane with an appropriate phosphorus precursor in the presence of a base. The choice of solvent and reaction temperature plays a critical role in determining the yield and purity of the final product.

From a safety standpoint, while 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane is not classified as a hazardous material under standard conditions, it should be handled with care due to its chemical reactivity. Proper storage and handling procedures are essential to ensure safety in both laboratory and industrial settings.

In conclusion, 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane (CAS No. 65094-22-6) is a versatile compound with significant potential in organic synthesis and catalysis. Its unique chemical properties and reactivity make it a valuable tool in advancing modern chemical research and development.